1-(Difluoromethyl)cyclohexan-1-amine hydrochloride
Overview
Description
1-(Difluoromethyl)cyclohexan-1-amine hydrochloride (DFCA-HCl) is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 269.7 g/mol and a melting point of 190-192°C. DFCA-HCl has been used extensively in a variety of laboratory experiments, including biochemical and physiological studies, due to its unique properties.
Scientific Research Applications
Metabolic Pathways and Biological Interactions
- Research on the metabolites of cyclohexylamine in humans and animals indicates that this compound is mainly excreted unchanged, with minor metabolization. In rats, metabolism mainly occurs through hydroxylation of the cyclohexane ring, in humans by deamination, and in guinea pigs and rabbits by ring hydroxylation and deamination (Renwick & Williams, 1972).
Chemical Synthesis and Reactions
- Cyclohexa-1,4-dienes, similar in structure to the cyclohexane ring in 1-(Difluoromethyl)cyclohexan-1-amine, have been used in Brønsted acid-catalyzed transfer hydrogenation, demonstrating the versatility of cyclohexane derivatives in organic synthesis (Chatterjee & Oestreich, 2016).
- The study of stable carbonium ions involving cyclohexyl derivatives provides insights into the reactivity and stability of such compounds, which could be relevant for understanding the behavior of 1-(Difluoromethyl)cyclohexan-1-amine hydrochloride (Olah et al., 1967).
Bioisostere and Drug Design Applications
- The difluoromethyl group, a component of 1-(Difluoromethyl)cyclohexan-1-amine hydrochloride, is considered a lipophilic hydrogen bond donor and has been studied for its potential as a bioisostere in drug design. This research is significant for the rational design of drugs containing the difluoromethyl moiety (Zafrani et al., 2017).
Advanced Materials
- Compounds with cyclohexane structures are also explored in the development of advanced materials. For example, research on polyimides based on cyclohexane derivatives has shown promising results for creating materials with excellent thermal stability and solubility, which could have implications for the use of 1-(Difluoromethyl)cyclohexan-1-amine hydrochloride in material science (Yang, Su, & Hsiao, 2004).
properties
IUPAC Name |
1-(difluoromethyl)cyclohexan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F2N.ClH/c8-6(9)7(10)4-2-1-3-5-7;/h6H,1-5,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCTVKXNCHLMBSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C(F)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Difluoromethyl)cyclohexan-1-amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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